N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-5-chlorothiophene-2-carboxamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-5-chlorothiophene-2-carboxamide
• InChI: InChI=1S/C13H17ClN6OS/c1-19(2)12-16-10(17-13(18-12)20(3)4)7-15-11(21)8-5-6-9(14)22-8/h5-6H,7H2,1-4H3,(H,15,21)
• InChI Key: REEPUDNZDGELDB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)C2=CC=C(S2)Cl)N(C)C
• Molecular Formula: C13H17ClN6OS
• Molecular Weight: 340.83 g/mol

Description

The compound belongs to the class of triazines, a group known for their diverse chemical behavior and utility in various applications, including medicinal chemistry and material science. Its structure suggests potential for interaction with biological molecules, given the presence of functional groups capable of forming hydrogen bonds and other types of non-covalent interactions.

Synthesis Analysis

Synthesis of related triazine derivatives often involves cyclization reactions starting from chloro- or amino-triazines. For instance, ethylene-bridged bis(hydroxylamino-1,3,5-triazine) compounds have been synthesized from 2,4,6-trichloro-1,3,5-triazine, demonstrating the versatility of triazine chemistry in creating ligand frameworks with potential for complexation with metals (Tal Hermon & Edit Y. Tshuva, 2008).

Molecular Structure Analysis

Triazine compounds exhibit a variety of molecular conformations and electronic structures. The structure of similar compounds, like 3,7‐bis(dimethylamino)‐phenothiazine derivatives, show significant deviations from planarity, highlighting the complex conjugate systems within these molecules and their potential electronic interactions (I. Fujii et al., 1993).

Chemical Reactions and Properties

Triazines participate in a wide range of chemical reactions, reflecting their rich chemical properties. For instance, the oxidation of 2-hydroxyamino-4,6-bis(dimethylamino)-1,3,5-triazine leads to the formation of nitroso and azoxy derivatives, showcasing the triazine's reactivity towards oxidation agents (V. F. Sedova et al., 1987).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it is a strong base due to the presence of the amino groups, it could potentially be corrosive.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicine or materials science.